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Cat. No.: B1593423

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Dawn of Targeted Therapy

Imatinib, marketed under the trade name Gleevec®, represents a landmark achievement in
oncology, heralding the era of targeted cancer therapy.[1] Its development was a direct result of
a deep understanding of the molecular pathogenesis of certain cancers, specifically the role of
aberrant tyrosine kinases. This guide offers a comprehensive technical exploration of imatinib,
from its fundamental chemical properties to its mechanism of action and the experimental
methodologies used to characterize its activity. While the initial query referenced CAS number
473733-18-5, which identifies the chemical intermediate (1R)-1-(3-Fluorophenyl)-2-
methylpropan-1-amine, the scope of this guide is focused on the final active pharmaceutical
ingredient, imatinib (CAS 152459-95-5), to align with the advanced requirements of an
audience in drug development.[1][2]

© 2026 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b1593423#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC4349281/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4349281/
https://reference.medscape.com/drug/gleevec-imkeldi-imatinib-342239
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593423?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Core Chemical Identity and Physicochemical
Properties

Imatinib is a 2-phenylaminopyrimidine derivative.[3] Its formal chemical name is 4-[(4-
methylpiperazin-1-yl)methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-
pyrimidinylJamino]phenyl]benzamide.[2] For therapeutic use, it is typically formulated as a
mesylate salt, which enhances its solubility.[4]

Property Value Reference(s)
CAS Registry Number 152459-95-5 [1][2]
Molecular Formula C29H31N70 [1][2]
Molecular Weight 493.60 g/mol [1112]

Melting Point 211-213°C [1]

pKa pKal 8.07; pKa2 3.73 [1]

Solubility (Mesylate) :14?0 O/L (pH 4.2), 49 mg/l- (pH [1]

Pharmacokinetic Profile

The clinical efficacy of imatinib is underpinned by its favorable pharmacokinetic properties,
which ensure adequate systemic exposure to the target kinases.
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Parameter Value Reference(s)

Bioavailability 98% [1][5]

Time to Peak Plasma
. 2 to 4 hours [1]
Concentration (Tmax)

o ~95% (mainly to albumin and
Plasma Protein Binding ) ) [1]
al-acid glycoprotein)

Metabolism Primarily by CYP3A4 [1][6]

) i . N-desmethyl derivative
Major Active Metabolite [1]
(CGP74588)

Approximately 18 hours

Elimination Half-Life (Imatinib), 40 hours [11[3]
(CGP74588)
Excretion Predominantly via bile in feces  [1]

Mechanism of Action: Precision Inhibition of
Tyrosine Kinases

Imatinib functions as a potent and selective inhibitor of a small number of tyrosine kinases.[7]
The core of its mechanism is competitive inhibition at the ATP-binding site of the kinase
domain.[6][8] By occupying this site, imatinib locks the kinase in a self-inhibited, inactive
conformation, thereby preventing the transfer of phosphate from ATP to tyrosine residues on
substrate proteins.[3][5] This blockade of phosphorylation effectively switches off the
downstream signaling pathways that drive cellular proliferation and survival in susceptible
cancer cells.[6][9]

The primary molecular targets of imatinib are:

o Bcr-Abl: A constitutively active tyrosine kinase resulting from the Philadelphia chromosome
translocation (t(9;22)), a genetic hallmark of Chronic Myeloid Leukemia (CML).[10][11] The
inhibition of Bcr-Abl is the cornerstone of imatinib's therapeutic success in CML.[12]
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o c-Kit: A receptor tyrosine kinase. Activating mutations in the c-KIT gene lead to its
constitutive activation and are the primary oncogenic driver in the majority of Gastrointestinal
Stromal Tumors (GISTs).[5][13]

o Platelet-Derived Growth Factor Receptor (PDGFR): Imatinib inhibits both PDGFR-a and
PDGFR-[. Dysregulation of PDGFR signaling is implicated in various malignancies.

The inhibition of these kinases disrupts multiple downstream signaling cascades, including the
Ras/Raf/IMAPK, PI3K/Akt, and JAK/STAT pathways, ultimately leading to the induction of
apoptosis in cancer cells that are dependent on these signals for their survival.[1][9]
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Caption: Imatinib's mechanism of action on key oncogenic tyrosine kinases.
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Synthetic Pathway Overview

The synthesis of imatinib is a multi-step process. One common approach involves the C-N
coupling reaction of 4-(4-methylpiperazine-1-methyl)benzamide with N-(5-bromo-2-tolyl)-4-(3-
pyridyl)pyrimidin-2-amine. Another established route starts from 1-(pyridine-3-yl)ethanone and
2-methyl-5-nitrobenzenamine, proceeding through condensation, cyclization, hydrogenation,
and acylation, followed by salification with methanesulfonic acid to yield the final mesylate salt.
The overall yield for this latter process has been reported to be around 27.0%. Flow-based
synthesis methods have also been developed to improve efficiency and reduce manual
handling of intermediates.
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Caption: A generalized workflow for the synthesis of Imatinib Mesylate.

Clinical Applications and Significance

Imatinib has transformed the prognosis for patients with specific malignancies.

e Chronic Myeloid Leukemia (CML): For patients with Philadelphia chromosome-positive CML,
imatinib was the first-line therapy for many years and remains a crucial treatment option.[12]
It induces high rates of hematologic and cytogenetic remission.[12]

o Gastrointestinal Stromal Tumors (GISTs): Imatinib is the standard of care for patients with
unresectable or metastatic GISTs that have activating mutations in c-Kit or PDGFRa.[5][12]

o Other Conditions: Imatinib is also approved for other rare cancers driven by its target
kinases, including certain types of acute lymphoblastic leukemia (ALL),
myelodysplastic/myeloproliferative diseases, and hypereosinophilic syndrome.[3]
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Experimental Protocol: In Vitro Bcr-Abl Kinase
Inhibition Assay

This protocol provides a framework for quantifying the inhibitory activity of imatinib against the
Bcr-Abl tyrosine kinase in a cell-based assay. The principle relies on measuring the
phosphorylation of a downstream substrate, CRKL, which is a reliable indicator of Bcr-Abl
activity.

Obijective: To determine the I1Cso value of imatinib for the inhibition of Bcr-Abl kinase activity in
CML cells.

Materials:

CML cell line expressing Bcr-Abl (e.g., K562)

e RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-
Streptomycin

e Imatinib mesylate stock solution (e.g., 10 mM in DMSO)

o Phosphate Buffered Saline (PBS)

 Lysis Buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

o BCA Protein Assay Kit

o SDS-PAGE gels and running buffer

» Transfer buffer and nitrocellulose or PVDF membranes

e Primary antibodies: anti-phospho-CRKL, anti-CRKL, anti-GAPDH (loading control)
o HRP-conjugated secondary antibody

o Chemiluminescent substrate (ECL)

e Imaging system for western blot detection
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Procedure:
e Cell Culture and Treatment:
o Culture K562 cells in RPMI-1640 medium at 37°C in a humidified 5% CO:2 incubator.

o Seed cells in a multi-well plate at a density that ensures they are in the logarithmic growth
phase at the time of treatment.

o Prepare serial dilutions of imatinib in culture medium to achieve a range of final
concentrations (e.g., 0 uM, 0.01 pM, 0.1 uM, 0.5 uM, 1 uM, 5 puM). The selection of this
range is critical; it must bracket the expected ICso to allow for accurate determination.

o Treat the cells with the different concentrations of imatinib for a predetermined time (e.g.,
2-4 hours). This incubation period is chosen to be long enough to allow for drug uptake
and target engagement but short enough to avoid secondary effects from prolonged cell
cycle arrest or apoptosis.

e Cell Lysis and Protein Quantification:

o

After treatment, harvest the cells by centrifugation.
o Wash the cell pellet once with ice-cold PBS to remove residual medium and drug.

o Lyse the cells in ice-cold Lysis Buffer containing protease and phosphatase inhibitors. The
inhibitors are essential to preserve the phosphorylation state of the proteins of interest.

o Clarify the lysates by centrifugation at high speed at 4°C to pellet cellular debris.

o Determine the protein concentration of each supernatant using a BCA assay. This step is
crucial for ensuring equal loading of protein for the subsequent western blot analysis.

o Western Blot Analysis:
o Normalize the protein concentration of all samples with lysis buffer.

o Denature the protein samples by boiling in SDS-PAGE sample buffer.
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o Load equal amounts of protein (e.g., 20-30 pg) per lane onto an SDS-PAGE gel.

o Separate the proteins by electrophoresis.

o Transfer the separated proteins to a nitrocellulose or PVDF membrane.

o Block the membrane with a suitable blocking agent (e.g., 5% non-fat milk or BSA in TBST)
to prevent non-specific antibody binding.

o Incubate the membrane with the primary antibody against phosphorylated CRKL (P-
CRKL) overnight at 4°C. The specificity of this antibody is paramount for the validity of the
assay.

o Wash the membrane thoroughly with TBST.

o Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

o Wash the membrane again with TBST.

o Apply the chemiluminescent substrate and capture the signal using an imaging system.

Data Analysis:

o Quantify the band intensity for P-CRKL in each lane using densitometry software.

o To ensure equal protein loading, strip the membrane and re-probe with an antibody
against total CRKL and a loading control like GAPDH.

o Normalize the P-CRKL signal to the total CRKL or GAPDH signal for each sample.

o Express the normalized P-CRKL levels as a percentage of the untreated control (O uM
imatinib).

o Plot the percentage of inhibition against the logarithm of the imatinib concentration.

o Fit the data to a sigmoidal dose-response curve to determine the ICso value, which is the
concentration of imatinib that produces 50% inhibition of CRKL phosphorylation.
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Conclusion

Imatinib stands as a testament to the power of rational drug design and targeted therapy. Its
profound impact on the treatment of CML and GIST has not only saved countless lives but has
also paved the way for the development of a new generation of precision medicines. For
researchers and drug development professionals, the story of imatinib serves as a powerful
case study in translating fundamental biological insights into transformative clinical therapies. A
thorough understanding of its chemical properties, mechanism of action, and the experimental
methods used to validate its activity is essential for the continued advancement of targeted
oncology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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